N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide

• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-13-8-10-14(11-9-13)12-16(2)19(17,18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
• InChI Key: MILSNQXWGHSHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C)S(=O)(=O)C2=CC=CC=C2

Description

N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (80% dispersion in oil) (0.24 g, 10 mmol) was added to a stirred solution of N-4-methylbenzyl phenylsulphonamide (2.47 g, 10 mmol) in dry THF (50 mi) under argon. After 1.5 h the grey solid of sodium hydride disappeared and a white precipitate formed. The mixture was cooled to 0° C. and treated with methyl iodide (0.62 ml, 10 mmol). The reaction was allowed to warm to ambient temperature and stirred or 16 h. Methanol (1 ml) was added and the reaction mixture evaporated to dryness. The residue was partitioned between ethyl acetate (80 ml) and water (80 ml). The organic layer was separated, washed with water (2×50 ml), dried over MgSO4, filtered and the solvent removed to give the crude product. Flash chromatography (flash silica, gradient elution 0-10% ethyl acetate in hexane) gave, after crystallisation from ethyl acetate/hexane, N-methyl N-4-methylbenzyl phenylsulphonamide (0.89 g, 34%) as a white crystalline solid.